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Compound of Interest

Compound Name: PD146176

Cat. No.: B1679109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of PD146176, a selective

15-lipoxygenase (15-LOX) inhibitor, for intraperitoneal (IP) injection in animal models. The

information compiled is intended to ensure proper handling, solubilization, and administration

for reproducible in vivo studies.

Compound Information
PD146176 is a potent and specific, non-competitive inhibitor of 15-lipoxygenase, with a Ki of

197 nM.[1][2] It has been shown to have no significant effect on 5-LOX, 12-LOX, COX-1, or

COX-2. Its chemical formula is C₁₅H₁₁NS, and it has a molecular weight of 237.32 g/mol .[3]

Table 1: Physicochemical Properties of PD146176
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Property Value Source

Molecular Weight 237.32 [1][3]

Formula C₁₅H₁₁NS [1][3]

Purity ≥98% [1]

CAS Number 4079-26-9

Storage
Store at +4°C or -20°C as a

powder
[1][4]

Solubility and Vehicle Formulations
PD146176 is soluble in various organic solvents but is insoluble in water.[4] For in vivo

applications, particularly intraperitoneal injections, several vehicle formulations have been

established to create either a clear solution or a stable suspension. The choice of vehicle is

critical for ensuring drug delivery and minimizing potential toxicity.

Table 2: Solubility Data for PD146176

Solvent Maximum Concentration Source

DMSO 100 mM (23.73 mg/mL) [1]

Ethanol 50 mM (11.87 mg/mL) [2]

DMF 10 mg/mL [3]

Table 3: Recommended Vehicle Formulations for Intraperitoneal Injection
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Protocol
Vehicle
Composition

Final
PD146176
Concentration

Resulting
Solution

Source

1

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

2.5 mg/mL
Suspended

solution
[5]

2
10% DMSO,

90% Corn Oil
≥ 2.5 mg/mL Clear solution [5]

3

5% DMSO, 40%

PEG300, 5%

Tween-80, 50%

ddH₂O

Up to 2 mg/mL

(based on a 40

mg/mL DMSO

stock)

Mixed solution

(use

immediately)

[4]

Experimental Protocols
Below are detailed step-by-step protocols for preparing PD146176 for intraperitoneal injection

based on the recommended vehicle formulations.

Protocol 1: Preparation of a 2.5 mg/mL Suspension
This protocol is suitable for studies where a suspended solution is acceptable for

intraperitoneal administration.

Materials:

PD146176 powder

Dimethyl sulfoxide (DMSO), fresh and anhydrous

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)
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Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Prepare a 25 mg/mL stock solution of PD146176 in DMSO. Weigh the appropriate amount of

PD146176 and dissolve it in DMSO. Ensure the DMSO is fresh to avoid solubility issues.[4]

In a sterile microcentrifuge tube, add the following solvents in order, mixing thoroughly after

each addition:

100 µL of the 25 mg/mL PD146176 stock solution in DMSO.

400 µL of PEG300. Vortex to mix until the solution is clear.

50 µL of Tween-80. Vortex to mix.

450 µL of sterile saline. Vortex thoroughly.

Use sonication to create a uniform suspension. If precipitation occurs, use an ultrasonic bath

to aid dissolution and form a homogenous suspension.[5]

Administer the suspension immediately to the animal model via intraperitoneal injection.

Protocol 2: Preparation of a ≥ 2.5 mg/mL Clear Solution
This protocol is ideal for studies requiring a clear solution for injection.

Materials:

PD146176 powder

Dimethyl sulfoxide (DMSO), fresh and anhydrous

Corn Oil
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Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Prepare a 25 mg/mL stock solution of PD146176 in DMSO.

In a sterile microcentrifuge tube, add the following in order, mixing thoroughly:

100 µL of the 25 mg/mL PD146176 stock solution in DMSO.

900 µL of Corn Oil.

Vortex the mixture until a clear solution is obtained.

Administer the clear solution via intraperitoneal injection.

Visualizations
Experimental Workflow for PD146176 Preparation
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Stock Solution Preparation

Protocol 1: Suspension Protocol 2: Clear Solution

Weigh PD146176 Powder

Add fresh DMSO

25 mg/mL Stock Solution

100 µL Stock 100 µL Stock

Add 400 µL PEG300

Add 50 µL Tween-80

Add 450 µL Saline

Sonicate

Inject Suspension

Add 900 µL Corn Oil

Vortex until clear

Inject Solution

Click to download full resolution via product page

Caption: Workflow for preparing PD146176 solutions.
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Signaling Pathway of PD146176
PD146176 acts as a selective inhibitor of 15-lipoxygenase (15-LOX). 15-LOX is an enzyme that

catalyzes the oxygenation of polyunsaturated fatty acids, such as arachidonic acid, to produce

bioactive lipid mediators. These mediators are involved in inflammatory processes and have

been implicated in the pathogenesis of diseases like atherosclerosis.[1][2][3] By inhibiting 15-

LOX, PD146176 can modulate these downstream signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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injection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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